Cas no 2229557-83-7 (5-(1H-indol-3-yl)methyl-1-methyl-1H-pyrazol-4-amine)

• Product Name: 5-(1H-indol-3-yl)methyl-1-methyl-1H-pyrazol-4-amine
• CAS No: 2229557-83-7
• MF: C₁₃H₁₄N₄
• MW: 226.27706193924
• CID: 6599650
• PubChem ID: 165964715
• Update Time: 2025-10-29

5-(1H-indol-3-yl)methyl-1-methyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-(1H-indol-3-yl)methyl-1-methyl-1H-pyrazol-4-amine
• 2229557-83-7
• 5-[(1H-indol-3-yl)methyl]-1-methyl-1H-pyrazol-4-amine
• EN300-1729800

• Inchi： 1S/C13H14N4/c1-17-13(11(14)8-16-17)6-9-7-15-12-5-3-2-4-10(9)12/h2-5,7-8,15H,6,14H2,1H3
• InChI Key： SZFXKRHCEMDCEG-UHFFFAOYSA-N
• SMILES： N1(C)C(=C(C=N1)N)CC1=CNC2C=CC=CC1=2

Computed Properties

• Exact Mass: 226.121846464g/mol
• Monoisotopic Mass: 226.121846464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 59.6Ų

Additional information on 5-(1H-indol-3-yl)methyl-1-methyl-1H-pyrazol-4-amine

Comprehensive Overview of 5-(1H-indol-3-yl)methyl-1-methyl-1H-pyrazol-4-amine (CAS No. 2229557-83-7)

The compound 5-(1H-indol-3-yl)methyl-1-methyl-1H-pyrazol-4-amine, identified by its CAS number 2229557-83-7, is a structurally unique molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. Its molecular framework combines an indole moiety with a pyrazole ring, making it a promising candidate for various biological applications. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, given its structural resemblance to other bioactive molecules.

In recent years, the demand for novel heterocyclic compounds like 5-(1H-indol-3-yl)methyl-1-methyl-1H-pyrazol-4-amine has surged, driven by the need for innovative therapeutics in oncology, neurology, and immunology. This compound's indole-pyrazole hybrid structure aligns with current trends in drug discovery, where scaffold hopping and fragment-based design are widely employed to enhance drug efficacy and reduce side effects. Its CAS No. 2229557-83-7 is frequently searched in scientific databases, reflecting its growing relevance in academic and industrial research.

One of the most intriguing aspects of 5-(1H-indol-3-yl)methyl-1-methyl-1H-pyrazol-4-amine is its potential role in neurodegenerative disease research. With the global rise in conditions like Alzheimer's and Parkinson's, scientists are exploring its neuroprotective properties and ability to modulate key pathways such as amyloid-beta aggregation or tau protein phosphorylation. These investigations are part of a broader effort to address unmet medical needs using small-molecule therapeutics.

The synthesis of 5-(1H-indol-3-yl)methyl-1-methyl-1H-pyrazol-4-amine typically involves multi-step organic reactions, including N-alkylation and nucleophilic substitution, which are well-documented in peer-reviewed literature. Its physicochemical properties, such as solubility and logP, make it suitable for further optimization in drug development pipelines. Researchers often query its spectral data (NMR, MS) and crystal structure, highlighting the importance of thorough characterization in modern chemistry.

Beyond therapeutic applications, 5-(1H-indol-3-yl)methyl-1-methyl-1H-pyrazol-4-amine is also studied for its potential in agricultural chemistry. Its structural features may contribute to the development of new plant growth regulators or pest control agents, aligning with the increasing focus on sustainable agriculture. This dual applicability in pharmaceuticals and agrochemicals underscores its versatility as a research target.

In conclusion, 5-(1H-indol-3-yl)methyl-1-methyl-1H-pyrazol-4-amine (CAS No. 2229557-83-7) represents a compelling example of how hybrid heterocycles can bridge multiple scientific disciplines. Its ongoing exploration reflects broader trends in precision medicine and green chemistry, making it a compound of enduring interest to both academia and industry.